Cas no 62738-03-8 (Thiecane, 1,1-dioxide)
Thiecane, 1,1-dioxide structure
Product Name:Thiecane, 1,1-dioxide
CAS No:62738-03-8
MF:C9H18O2S
MW:190.303021907806
CID:433561
PubChem ID:12350944
Update Time:2025-04-19
Thiecane, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- Thiecane, 1,1-dioxide
- DTXSID20493278
- 1lambda~6~-Thiecane-1,1-dione
- SCHEMBL20549279
- 62738-03-8
-
- Inchi: 1S/C9H18O2S/c10-12(11)8-6-4-2-1-3-5-7-9-12/h1-9H2
- InChI Key: PHXJHEWNXRGTHQ-UHFFFAOYSA-N
- SMILES: S1(CCCCCCCCC1)(=O)=O
Computed Properties
- Exact Mass: 190.10284
- Monoisotopic Mass: 190.10275099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
Thiecane, 1,1-dioxide Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
62738-03-8 (Thiecane, 1,1-dioxide) Related Products
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